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Available Data on Tetrindole Mesylate

The table below summarizes the key information gathered for Tetrindole Mesylate:

Parameter Details

IUPAC Name 2,3,3a,4,5,6-Hexahydro-8-cyclohexyl-1H-pyrazino[3,2,1-j,k]carbazole mesylate
[1]

Molecular Formula C₂₀H₂₆N₂ • CH₃SO₃H [1]

Molecular Weight 390.54 g/mol [1]

CAS Number 170964-68-8 [1]

Biological Activity Selective Monoamine Oxidase A (MAO-A) inhibitor; novel antidepressant [1].

Purity ≥99% (HPLC) [1]

Storage Condition Store at RT (Room Temperature) [1].

Ki Value for MAO-
A

2.43 ± 0.15 μM (from enzyme kinetics with wild-type MAO A) [2]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s004232?utm_src=pdf-body
https://www.smolecule.com/products/s004232?utm_src=pdf-interest
https://www.smolecule.com/products/s004232?utm_src=pdf-body
https://www.smolecule.com/products/s004232?utm_src=pdf-body
https://www.tocris.com/products/tetrindole-mesylate_0723
https://www.tocris.com/products/tetrindole-mesylate_0723
https://www.tocris.com/products/tetrindole-mesylate_0723
https://www.tocris.com/products/tetrindole-mesylate_0723
https://www.tocris.com/products/tetrindole-mesylate_0723
https://www.tocris.com/products/tetrindole-mesylate_0723
https://www.tocris.com/products/tetrindole-mesylate_0723
https://pmc.ncbi.nlm.nih.gov/articles/PMC2753600/
https://www.smolecule.com/products/s004232?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Protocol for MAO-A Inhibition

The search results include a scientific study that used Tetrindole Mesylate, which allows for the

reconstruction of a key experimental protocol [2].

1. Objective To determine the inhibition constant (Ki) of Tetrindole Mesylate against human Monoamine

Oxidase A (MAO A) in a membrane-bound form.

2. Materials and Equipment

Enzyme Source: Mitochondrial membrane particles containing human MAO A.
Inhibitor: Tetrindole Mesylate.

Substrate: Kynuramine (as used in the associated study).
Buffer: Potassium phosphate buffer.

Equipment: Spectrofluorometer or other suitable instrumentation for kinetic assays.

3. Methodology Step 1: Preparation of Membranes

Isolate mitochondrial membrane particles expressing wild-type or relevant mutant forms of MAO A.

Determine the active enzyme concentration in the membrane preparation via titration with a known
irreversible inhibitor like clorgyline [2].

Step 2: Kinetic Assay

Set up a series of reactions containing the membrane-bound MAO A and varying concentrations of

the substrate (kynuramine) in potassium phosphate buffer.
For inhibition assays, pre-incubate the enzyme with a fixed concentration of Tetrindole Mesylate
across the different substrate concentrations.
Initiate the reaction and monitor the formation of the fluorescent reaction product (4-hydroxyquinoline)

over time.

Step 3: Data Analysis

Calculate initial reaction velocities (V₀) for each substrate and inhibitor condition.

Plot the data using Lineweaver-Burk or other non-linear regression methods.
Determine the Michaelis-Menten constant (Kₘ) and maximum velocity (Vₘₐₓ) for the uninhibited

enzyme.
Analyze the changes in Kₘ and Vₘₐₓ in the presence of Tetrindole Mesylate to ascertain the mode

of inhibition (e.g., competitive, non-competitive).
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Calculate the inhibition constant (Ki) using appropriate equations for the determined inhibition mode.

The cited study reports a Ki of 2.43 ± 0.15 μM for the wild-type enzyme [2].

Stability Testing Workflow

While specific stability data for Tetrindole Mesylate is not provided, the following diagram illustrates the

general workflow for establishing stability protocols based on regulatory guidelines, which can be applied to

this compound [3] [4].
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Figure 1: A generalized workflow for drug stability testing based on ICH guidelines and predictive modeling

approaches [3] [4].
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Recommendations for Researchers

Given the lack of public data, here are steps you can take:

Consult the Certificate of Analysis (CoA): Always refer to the specific CoA provided by the supplier

(e.g., Tocris) with your batch of Tetrindole Mesylate, as it contains the most accurate and batch-
specific storage and stability information [1].

Apply General Principles: In the absence of specific data, adhere to the supplier's general
instruction to "Store at RT" and follow standard practices for handling chemical reagents: protect

from moisture, store in a desiccator, and avoid prolonged exposure to light [1].
Conduct Original Stability Studies: For critical drug development work, you will need to design and

conduct your own stability studies following ICH Q1 guidelines [3]. This involves:
Long-term studies: Storing the drug substance at the intended storage condition (e.g.,

25°C/60% relative humidity) and testing it over its proposed shelf life [3].
Accelerated studies: Storing the drug at elevated temperatures and humidity (e.g., 40°C/75%

RH) to rapidly predict degradation pathways and establish a tentative shelf life [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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